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Compound of Interest

Compound Name: 3-Oxopropanenitrile

Cat. No.: B1221605

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety data, such as a detailed Safety Data Sheet (SDS)
specifically for cyanoacetaldehyde (CAS RN: 6162-76-1), is not readily available in the public
domain. The following information is compiled from available data for cyanoacetaldehyde and
general safety protocols for handling hazardous chemicals. It is imperative to supplement this
information with a thorough risk assessment before use and to handle this compound with
extreme caution in a controlled laboratory environment.

Introduction

Cyanoacetaldehyde, also known as 3-oxopropanenitrile, is a reactive organic compound
containing both a nitrile and an aldehyde functional group. Its unique chemical structure makes
it a valuable building block in organic synthesis, particularly in the preparation of heterocyclic
compounds relevant to pharmaceutical and materials science research. However, its reactivity
also suggests potential hazards, necessitating strict adherence to safety protocols. These
application notes provide a guide to the safe handling, storage, and emergency procedures for
cyanoacetaldehyde.

Physical and Chemical Properties

A summary of the available quantitative data for cyanoacetaldehyde is presented in the table
below. It is important to note the absence of critical safety data such as Permissible Exposure
Limits (PELs) and detailed toxicity values.
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Property Value Source

Molecular Formula CsHsNO ChemicalBook][1]
Molecular Weight 69.06 g/mol ChemicalBook[1]
CAS Number 6162-76-1 ChemicalBook][1]
Boiling Point 71-73°C ChemicalBook][1]
Density (Predicted) 1.004 + 0.06 g/cm?3 ChemicalBook][1]
pKa (Predicted) 10.58 + 0.10 ChemicalBook][1]

Health and Safety Information

Due to the lack of a specific SDS, the hazards of cyanoacetaldehyde should be inferred from
its functional groups and data on similar compounds. The aldehyde group can be irritating to
the skin, eyes, and respiratory tract, while nitriles can have varying levels of toxicity.

Potential Hazards:

May be harmful if swallowed, inhaled, or in contact with skin.[2][3]

May cause irritation to the skin, eyes, and respiratory system.[3][4]

The nitrile group may pose toxicity risks.

Combustible liquid.[5]

Experimental Protocols
Handling and Storage

Protocol for Safe Handling:

» Engineering Controls: All work with cyanoacetaldehyde must be conducted in a well-
ventilated chemical fume hood.[4]

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
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o A properly buttoned laboratory coat.[6]
o Chemical safety goggles or a face shield.[6]

o Chemically resistant gloves (e.g., nitrile rubber).[4]

» Avoiding Exposure: Avoid inhalation of vapors and direct contact with skin and eyes.[4] Do
not eat, drink, or smoke in the laboratory.[2]

e Transferring Solutions: Use only non-sparking tools and ground/bond containers and
receiving equipment when transferring large quantities to prevent static discharge.[7]

e Hygiene: Wash hands thoroughly after handling.[2]

Protocol for Safe Storage:

Container: Store in a tightly closed, properly labeled container.[4]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, strong bases, and acids.[7]

 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,
argon or nitrogen) to prevent degradation.

o Temperature: Store in a freezer at temperatures under -20°C for long-term stability.[8]

Spill and Emergency Procedures

Protocol for a Small Spill (manageable by trained personnel):

Alert Personnel: Immediately alert others in the vicinity of the spill.[9]

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab and notify
emergency personnel.[10]

Ventilate: Ensure the area is well-ventilated by working within a fume hood.[11]

Containment: For liquid spills, create a dike around the spill using an inert absorbent material
like vermiculite or sand.[11][12]
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o Absorption: Absorb the spilled material with the inert absorbent, working from the outside in.
[12]

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.[9]

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.[12]

o Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste
according to institutional and local regulations.[2]

First Aid Procedures:

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.[13]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes and remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[14]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[14]

Visualized Workflows and Precautions

The following diagrams illustrate key safety workflows and relationships for handling
cyanoacetaldehyde.
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Required Personal Protective Equipment

> Lab Coat
Wears (Fully Buttoned)

Chemical Safety Goggles

Wears > or Face Shield
Researcher
Wears > Chemically Resistant Gloves
(e.g., Nitrile)
Wears
(as needed)
Respirator

(If ventilation is inadequate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for
Cyanoacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221605#handling-and-safety-precautions-for-
cyanoacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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